Cas no 89878-38-6 (Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]-)
89878-38-6 structure
Product Name:Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]-
CAS No:89878-38-6
MF:C21H16O2
MW:300.350545883179
CID:586143
PubChem ID:13313458
Update Time:2025-04-19
Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]-
- 1-phenoxy-4-(3-phenylprop-2-ynoxy)benzene
- 89878-38-6
- SCHEMBL10833567
- 1-Phenoxy-4-[(3-phenylprop-2-yn-1-yl)oxy]benzene
- DTXSID40536398
-
- Inchi: 1S/C21H16O2/c1-3-8-18(9-4-1)10-7-17-22-19-13-15-21(16-14-19)23-20-11-5-2-6-12-20/h1-6,8-9,11-16H,17H2
- InChI Key: GQGZSBNQSICPDV-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C1C=CC(=CC=1)OCC#CC1C=CC=CC=1
Computed Properties
- Exact Mass: 300.115029749g/mol
- Monoisotopic Mass: 300.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 18.5Ų
Benzene, 1-phenoxy-4-[(3-phenyl-2-propynyl)oxy]- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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